Cas no 797775-51-0 (7-[(2-chlorophenyl)methyl]-1,3-dimethyl-8-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]purine-2,6-dione)

• Product Name: 7-[(2-chlorophenyl)methyl]-1,3-dimethyl-8-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]purine-2,6-dione
• CAS No: 797775-51-0
• MF: C₁₇H₁₆ClN₇O₂S
• MW: 417.872639656067
• CID: 5835909
• PubChem ID: 648665
• Update Time: 2025-05-24

7-[(2-chlorophenyl)methyl]-1,3-dimethyl-8-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-[(2-chlorophenyl)methyl]-1,3-dimethyl-8-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]purine-2,6-dione
• 1H-Purine-2,6-dione, 7-[(2-chlorophenyl)methyl]-3,7-dihydro-1,3-dimethyl-8-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-
• AB00405190-11
• BAS 08333525
• 797775-51-0
• AKOS000723218
• SR-01000363144-1
• HMS2383M15
• SR-01000363144
• MLS000075083
• 7-(2-chlorobenzyl)-1,3-dimethyl-8-((4-methyl-4H-1,2,4-triazol-3-yl)thio)-1H-purine-2,6(3H,7H)-dione
• MLS002538612
• SMR000014925
• AB00405190-05
• F1614-0314
• CHEMBL1343754

• Inchi： 1S/C17H16ClN7O2S/c1-22-9-19-21-16(22)28-15-20-13-12(14(26)24(3)17(27)23(13)2)25(15)8-10-6-4-5-7-11(10)18/h4-7,9H,8H2,1-3H3
• InChI Key： DSRBZQSBSYMYMG-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2Cl)C2=C(N(C)C(=O)N(C)C2=O)N=C1SC1N(C)C=NN=1

Computed Properties

• Exact Mass: 417.0774716g/mol
• Monoisotopic Mass: 417.0774716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 685.6±65.0 °C(Predicted)
• pka: 0.72±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 7-[(2-chlorophenyl)methyl]-1,3-dimethyl-8-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]purine-2,6-dione

7-[(2-chlorophenyl)methyl]-1,3-dimethyl-8-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]purine-2,6-dione: A Comprehensive Overview

7-[(2-chlorophenyl)methyl]-1,3-dimethyl-8-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]purine-2,6-dione, commonly referred to by its CAS number 797775-51-0, is a highly specialized purine derivative with significant applications in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and potential therapeutic applications. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers and pharmaceutical developers alike.

The molecular structure of this compound is characterized by a purine backbone with several substituents. The presence of a chlorophenyl methyl group at the 7-position and a methylsulfanyl triazole group at the 8-position introduces unique electronic and steric properties. These substituents not only enhance the compound's stability but also contribute to its bioactivity. Recent research has demonstrated that these groups play a crucial role in modulating the compound's interaction with biological targets, such as enzymes and receptors.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the triazole group is particularly noteworthy, as it is achieved through a click chemistry approach. This method not only ensures high yields but also allows for precise control over the stereochemistry of the product. Recent advancements in catalytic systems have further optimized this synthesis pathway, making it more efficient and scalable for industrial applications.

In terms of pharmacological activity, this compound has shown promising results in preclinical studies. It exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways. For instance, studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. Additionally, it has been shown to modulate the activity of adenosine receptors, which are critical in neuroprotection and cardiovascular health.

The application of this compound extends beyond its direct pharmacological effects. It serves as a valuable tool in drug discovery programs aimed at developing novel therapeutics for chronic inflammatory diseases and neurodegenerative disorders. Its unique chemical structure makes it an ideal candidate for further modification and optimization through medicinal chemistry approaches.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding modes with target proteins and have guided efforts to improve its bioavailability and efficacy. Furthermore, pharmacokinetic studies have revealed that this compound has favorable absorption properties, making it suitable for oral administration.

In conclusion, 797775-51-0, or 7-[(2-chlorophenyl)methyl]-1,3-dimethyl-8-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]purine-2,6-dione, represents a significant advancement in the field of purine-based drug development. Its unique structure, combined with promising pharmacological properties and efficient synthesis methods, positions it as a valuable asset in the pursuit of novel therapeutic agents.